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Compound of Interest

Compound Name: Citronellyl chloroformate

CAS No.: 58906-73-3

Cat. No.: B8679536 Get Quote

Molecular Architecture & Reactivity Profile
The Structural Hazard
Citronellyl chloroformate is a bifunctional electrophile combining a lipophilic terpene tail

(citronellyl) with a highly reactive chloroformate head group (-OCOCl). This duality drives its

utility in organic synthesis—specifically for derivatizing amines (carbamate formation) and

alcohols (carbonate formation)—but creates a unique hazard profile.

The lipophilic tail facilitates rapid dermal absorption, while the chloroformate moiety ensures

immediate hydrolysis upon contact with moisture in biological tissues. This results in a "Trojan

Horse" mechanism: the molecule penetrates the lipid bilayer of the skin or lung epithelium

before hydrolyzing, releasing hydrochloric acid (HCl) intracellularly.

Hydrolysis & Degradation Mechanism
Unlike simple acid chlorides, chloroformates undergo decarboxylative hydrolysis. This reaction

is irreversible and autocatalytic if the evolved HCl is not scavenged.
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Figure 1: Decarboxylative hydrolysis pathway. Note the simultaneous generation of corrosive

gas (HCl) and pressure (CO₂).

Critical Hazard Analysis (GHS & Operational)
Physical Properties & Data Table
Note: Experimental boiling points are rarely attainable at atmospheric pressure due to

decomposition.

Property Value / Characteristic Operational Implication

Molecular Weight 218.72 g/mol
Heavy vapor; settles in low

areas/hood sinks.

Physical State Colorless to pale yellow liquid
Hard to detect visually on

surfaces.

Flash Point >100°C (Estimated)
Combustible. Do not heat open

vessels.

Density ~0.96 g/cm³
Floats on water; hydrolysis

occurs at interface.

Boiling Point Decomposes >100°C
Do NOT distill at atm.

pressure. Explosion risk.

Toxicology: The "Delayed" Effect
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Inhalation (Acute Tox. 3): Inhalation of vapors or mist causes immediate irritation, but

significant edema (fluid in lungs) may be delayed by 12–24 hours. The HCl release damages

alveolar structures.

Skin Corrosion (Skin Corr.[1][2] 1B): Causes irreversible chemical burns. Because of the

lipophilic citronellyl chain, the chemical penetrates deep into the dermis before fully reacting,

often requiring surgical debridement if not washed immediately.

Lachrymator: Potent tear-inducing agent. "White smoke" (HCl mist) indicates a leak.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Defense in Depth" Strategy
Reliance on PPE alone is a critical failure mode. Engineering controls must be the primary

barrier.

Primary Barrier (Containment): All transfers must occur within a certified chemical fume hood

or glovebox.

Secondary Barrier (PPE):

Respiratory: If work outside a hood is unavoidable (e.g., spill cleanup), a full-face

respirator with Acid Gas (AG) and Organic Vapor (OV) cartridges is mandatory.

Eye Protection: Chemical splash goggles + Face shield. Standard safety glasses are

insufficient against corrosive liquids under pressure.

Hand Protection:

Standard Nitrile (4 mil):Insufficient for prolonged contact. Degradation < 5 mins.

Recommended: Double-gloving. Inner layer: Nitrile. Outer layer: Silver Shield

(Laminate) or Viton (Fluoroelastomer).

Operational Protocols
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Storage & Stability[3]
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. Moisture ingress causes pressure buildup

(CO₂) which can burst the bottle.

Septum Integrity: Inspect septa weekly. Corroded septa are a primary source of fridge

contamination.

Safe Transfer Workflow (Cannula/Syringe)
Never pour chloroformates. Pouring increases surface area for hydrolysis and exposes the

operator to vapors.

Start: Reagent in Fridge

Warm to Room Temp
(Prevents condensation)

Insert Inert Gas Line
(Positive Pressure)

Withdraw via 
Glass Syringe/Cannula

Inject into Reaction Flask
(Subsurface Addition)

Quench Syringe Immediately
(Draw up MeOH/Base)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8679536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Inert atmosphere transfer protocol to minimize moisture exposure and vapor release.

Reaction Setup
Venting: Reactions involving chloroformates generate CO₂ and HCl.[3] The system must be

vented through a scrubber (e.g., dilute NaOH trap) or an oil bubbler to prevent over-

pressurization.

Solvents: Use anhydrous solvents (DCM, THF, Toluene). Water content >0.05% will

consume the reagent and generate heat.

Emergency Response
Spill Management
Do NOT use water. Water addition to a pure chloroformate spill will cause a violent evolution of

HCl gas, expanding the hazard zone.

Evacuate: Clear the immediate area.

Isolate: Close the fume hood sash.

Neutralize: Cover the spill with a dry mixture of Sodium Carbonate (Soda Ash) or Calcium

Carbonate (Limestone) mixed with clay absorbent (vermiculite).

Cleanup: Once absorbed and bubbling has ceased, sweep into a hazardous waste

container. Label as "Acidic Organic Waste."

First Aid Measures
Skin Contact:

Immediately wipe off excess liquid with a dry cloth (speed is critical).

Rinse with copious amounts of water for >15 minutes.
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Do not apply neutralizing agents (baking soda) to the skin; the heat of neutralization can

worsen the burn.

Eye Contact: Flush immediately with water or saline for 30 minutes. Hold eyelids apart. Seek

emergency ophthalmological care.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only). Observation for 24 hours is recommended due to the risk of delayed pulmonary

edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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